2-Deoxy-20-hydroxyecdysone
2-Deoxy-20-hydroxyecdysone
Brand Name:
Vulcanchem
CAS No.:
17942-08-4
VCID:
VC0190948
InChI:
InChI=1S/C27H44O6/c1-23(2,31)10-9-22(30)26(5,32)21-8-13-27(33)18-15-20(29)19-14-16(28)6-11-24(19,3)17(18)7-12-25(21,27)4/h15-17,19,21-22,28,30-33H,6-14H2,1-5H3/t16-,17-,19-,21-,22+,24+,25+,26+,27+/m0/s1
SMILES:
CC12CCC(CC1C(=O)C=C3C2CCC4(C3(CCC4C(C)(C(CCC(C)(C)O)O)O)O)C)O
Molecular Formula:
C27H44O6
Molecular Weight:
464.6 g/mol
2-Deoxy-20-hydroxyecdysone
CAS No.: 17942-08-4
Natural Products
VCID: VC0190948
Molecular Formula: C27H44O6
Molecular Weight: 464.6 g/mol
| CAS No. | 17942-08-4 |
|---|---|
| Product Name | 2-Deoxy-20-hydroxyecdysone |
| Molecular Formula | C27H44O6 |
| Molecular Weight | 464.6 g/mol |
| IUPAC Name | (3S,5R,9R,10R,13R,14S,17S)-3,14-dihydroxy-10,13-dimethyl-17-[(2R,3R)-2,3,6-trihydroxy-6-methylheptan-2-yl]-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one |
| Standard InChI | InChI=1S/C27H44O6/c1-23(2,31)10-9-22(30)26(5,32)21-8-13-27(33)18-15-20(29)19-14-16(28)6-11-24(19,3)17(18)7-12-25(21,27)4/h15-17,19,21-22,28,30-33H,6-14H2,1-5H3/t16-,17-,19-,21-,22+,24+,25+,26+,27+/m0/s1 |
| Standard InChIKey | JNTQSSGVHLUIBL-GLPVALQZSA-N |
| Isomeric SMILES | C[C@]12CC[C@@H](C[C@H]1C(=O)C=C3[C@@H]2CC[C@]4([C@]3(CC[C@@H]4[C@](C)([C@@H](CCC(C)(C)O)O)O)O)C)O |
| SMILES | CC12CCC(CC1C(=O)C=C3C2CCC4(C3(CCC4C(C)(C(CCC(C)(C)O)O)O)O)C)O |
| Canonical SMILES | CC12CCC(CC1C(=O)C=C3C2CCC4(C3(CCC4C(C)(C(CCC(C)(C)O)O)O)O)C)O |
| PubChem Compound | 9912297 |
| Last Modified | Nov 11 2021 |
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